Cas no 1366386-69-7 ((1r,4r)-N1-(2-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride)

• Product Name: (1r,4r)-N1-(2-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride
• CAS No: 1366386-69-7
• MF: C₁₃H₂₀ClFN₂
• MW: 258.762705802917
• CID: 2091700
• PubChem ID: 60138003
• Update Time: 2024-11-02

(1r,4r)-N1-(2-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-N1-(2-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride
• (1R,4R)-N-(2-Fluoro-benzyl)-cyclohexane-1,4-diamine hydrochloride
• N1-(2-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride
• 1366386-69-7
• DB-308512
• N1-[(2-FLUOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE HYDROCHLORIDE
• 1353959-43-9
• 4-N-[(2-fluorophenyl)methyl]cyclohexane-1,4-diamine;hydrochloride
• SB46438
• AKOS024464033
• SB81388
• CS-0445207
• CS-0445531
• trans-N1-(2-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride
• trans-N-(2-Fluorobenzyl)-1,4-cyclohexanediamine hydrochloride (1:1)
• N1-(2-Fluorobenzyl)cyclohexane-1,4-diaminehydrochloride
• N-(2-Fluoro-benzyl)-cyclohexane-1,4-diamine hydrochloride

• MDL： MFCD21098476
• Inchi： 1S/C13H19FN2.ClH/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12;/h1-4,11-12,16H,5-9,15H2;1H
• InChI Key： COCKDRWYQYGZMU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CNC1CCC(CC1)N

Computed Properties

• Exact Mass: 258.1299045g/mol
• Monoisotopic Mass: 258.1299045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų